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Known Information on Eplerenone-d3

Deuterated eplerenone, known as Eplerenone-d3, is a stable isotope-labeled version of the drug where three
hydrogen atoms have been replaced with deuterium atoms [1]. It is primarily used in research and
development as an internal standard for quantitative analysis techniques like LC-MS (Liquid
Chromatography-Mass Spectrometry), GC-MS (Gas Chromatography-Mass Spectrometry), and NMR

(Nuclear Magnetic Resonance) [1].

The table below summarizes the key characteristics of Eplerenone-d3:

Property Description

CAS Number Epoxymexrenone-d3 [1]

(Synonyms)

Molecular Formula C24H27D30s [1]

Molecular Weight 417.51 g/mol [1]

Primary Research Used as a tracer or internal standard for quantitative analytical methods [1]
Application

Biological Activity It is the deuterated form of Eplerenone, a selective, competitive, and orally

active aldosterone antagonist [1].
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Insights from Eplerenone Synthesis and Impurity
Studies

Although the specific synthesis for the deuterated compound is not published, research on the synthesis of
regular eplerenone highlights the challenges that would also be relevant for synthesizing a deuterated
version. The key difficulty lies in controlling the stereochemistry at the C-7 position of the steroid molecule

[2] [3].

During standard eplerenone synthesis, several process-related impurities are often formed. These include
epimerization products (where the stereochemistry at C-7 is inverted), dehydration by-products, and
chlorinated derivatives [2] [3]. This indicates that any synthesis pathway for deuterated eplerenone would

need to be highly stereoselective and carefully controlled to avoid similar impurities in the final product.

The following diagram outlines the general logical workflow for developing a synthesis of a deuterated
active pharmaceutical ingredient (API) like Eplerenone-d3, based on the challenges identified in the

literature:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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